Cas no 1208075-47-1 (2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride)
2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride
- 2,5-Difluoro-4-methoxybenzenesulfonyl chloride
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- MDL: MFCD12026236
- Inchi: 1S/C7H5ClF2O3S/c1-13-6-2-5(10)7(3-4(6)9)14(8,11)12/h2-3H,1H3
- InChI Key: CUTNXALJOYAPJT-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C(=CC=1F)OC)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 290
- XLogP3: 2.1
- Topological Polar Surface Area: 51.8
2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038038-250mg |
2,5-Difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 250mg |
£155.00 | 2022-03-01 | ||
| Fluorochem | 038038-5g |
2,5-Difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 5g |
£1041.00 | 2022-03-01 | ||
| Fluorochem | 038038-1g |
2,5-Difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 1g |
£347.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | D631265-1g |
2,5-difluoro-4-methoxybenzene-1-sulfonyl chloride |
1208075-47-1 | 95% | 1g |
$595 | 2025-02-18 | |
| 1PlusChem | 1P01B3KO-50mg |
2,5-difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 95% | 50mg |
$164.00 | 2023-12-26 | |
| 1PlusChem | 1P01B3KO-100mg |
2,5-difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 95% | 100mg |
$214.00 | 2023-12-26 | |
| 1PlusChem | 1P01B3KO-250mg |
2,5-Difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 98% | 250mg |
$306.00 | 2025-03-19 | |
| 1PlusChem | 1P01B3KO-500mg |
2,5-difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 95% | 500mg |
$407.00 | 2023-12-26 | |
| 1PlusChem | 1P01B3KO-1g |
2,5-Difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 98% | 1g |
$562.00 | 2025-03-19 | |
| 1PlusChem | 1P01B3KO-2.5g |
2,5-difluoro-4-methoxybenzenesulfonyl chloride |
1208075-47-1 | 95% | 2.5g |
$862.00 | 2023-12-26 |
2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride
Research Brief on 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) in Chemical Biology and Pharmaceutical Applications
2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of sulfonamide-based drugs. Recent studies highlight its role in modulating protein-protein interactions and enzyme inhibition, making it a valuable tool for drug discovery and medicinal chemistry applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride as a key building block for the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers utilized this compound to introduce selective fluorine substitutions, which enhanced binding affinity and metabolic stability. The resulting inhibitors showed promising activity against tumor-associated carbonic anhydrase IX/XII, suggesting potential applications in cancer therapy.
In the field of chemical biology, this sulfonyl chloride derivative has been employed as a reactive probe for protein labeling. A recent ACS Chemical Biology publication (2024) described its use in chemoselective modification of lysine residues under mild conditions. The electron-withdrawing fluorine atoms and methoxy group were found to significantly influence the reactivity profile, enabling selective protein conjugation while maintaining biological activity.
Process chemistry advancements have also been reported for 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride. A 2023 Organic Process Research & Development article detailed an improved synthetic route with enhanced safety profile and scalability. The new protocol utilizes continuous flow chemistry to minimize decomposition risks associated with sulfonyl chlorides, achieving >90% yield with high purity (>99%) suitable for pharmaceutical applications.
Emerging research suggests potential applications in radiopharmaceutical development. The fluorine atoms present in the molecule allow for potential 18F-labeling, as explored in a 2024 Nuclear Medicine and Biology study. Preliminary results indicate that derivatives of this compound could serve as PET tracers for imaging specific enzyme activities in neurological disorders.
Safety and handling considerations for 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride have been recently updated in the chemical literature. A 2023 review in Chemical Health & Safety emphasizes the need for strict moisture control and proper personal protective equipment when handling this reactive compound, while also noting its relative stability compared to other sulfonyl chlorides due to the electron-withdrawing substituents.
The commercial availability and synthetic accessibility of 2,5-Difluoro-4-methoxybenzene-1-sulfonyl chloride (CAS: 1208075-47-1) continue to expand, with multiple suppliers now offering GMP-grade material for pharmaceutical development. Recent patent filings (2023-2024) indicate growing interest from major pharmaceutical companies in utilizing this scaffold for next-generation therapeutics targeting infectious diseases and metabolic disorders.
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